molecular formula C16H21N3O2 B213893 3-ethoxy-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)benzamide

3-ethoxy-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)benzamide

Cat. No. B213893
M. Wt: 287.36 g/mol
InChI Key: JONOCQSBTACHAP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-ethoxy-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)benzamide, also known as EDPB, is a chemical compound that has been widely studied for its potential use in scientific research. This compound has shown promising results in various applications, including its use as a tool for investigating certain biochemical and physiological processes.

Mechanism of Action

The mechanism of action of 3-ethoxy-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)benzamide is not fully understood, but it is thought to involve the inhibition of certain enzymes and proteins. For example, 3-ethoxy-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)benzamide has been shown to inhibit the activity of PARP and HDAC6, which may explain its effects on DNA repair and protein degradation, respectively. 3-ethoxy-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)benzamide may also have other mechanisms of action that have yet to be fully elucidated.
Biochemical and Physiological Effects:
3-ethoxy-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)benzamide has been shown to have various biochemical and physiological effects, depending on the specific application. For example, 3-ethoxy-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)benzamide has been shown to induce cell death in cancer cells by inhibiting PARP, which is involved in DNA repair. 3-ethoxy-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)benzamide has also been shown to inhibit the growth and migration of cancer cells by inhibiting HDAC6, which is involved in protein degradation and cell motility. In addition, 3-ethoxy-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)benzamide has been shown to have anti-inflammatory effects, which may be useful in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-ethoxy-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)benzamide in lab experiments is its specificity for certain enzymes and proteins. This allows researchers to investigate the role of these enzymes and proteins in various biological processes. In addition, 3-ethoxy-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)benzamide is relatively easy to synthesize and has been shown to be stable under certain conditions. However, there are also some limitations to using 3-ethoxy-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)benzamide in lab experiments. For example, 3-ethoxy-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)benzamide may have off-target effects on other enzymes and proteins, which could complicate the interpretation of results. In addition, 3-ethoxy-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)benzamide may have limited solubility in certain solvents, which could affect its bioavailability.

Future Directions

There are several potential future directions for research on 3-ethoxy-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)benzamide. One area of interest is the development of more specific inhibitors of PARP and HDAC6, which could have improved efficacy and fewer off-target effects. Another area of interest is the investigation of the role of 3-ethoxy-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)benzamide in other biological processes, such as inflammation and cell signaling. Finally, there is potential for the development of 3-ethoxy-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)benzamide-based therapies for the treatment of certain diseases, such as cancer and inflammation.

Synthesis Methods

The synthesis of 3-ethoxy-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)benzamide involves the reaction of 4-chloro-3-nitrobenzoic acid with 1-ethyl-3,5-dimethyl-1H-pyrazole-4-carboxylic acid ethyl ester in the presence of a base. The resulting intermediate is then reduced with iron powder to form the final product, 3-ethoxy-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)benzamide. The synthesis of 3-ethoxy-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)benzamide has been reported in several research papers and is considered to be a reliable and reproducible method.

Scientific Research Applications

3-ethoxy-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)benzamide has been studied extensively for its potential use in scientific research. It has been shown to be a useful tool for investigating the role of certain enzymes and proteins in various biological processes. For example, 3-ethoxy-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)benzamide has been used to study the activity of the enzyme poly(ADP-ribose) polymerase (PARP), which is involved in DNA repair and cell death. 3-ethoxy-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)benzamide has also been used to investigate the function of the protein histone deacetylase 6 (HDAC6), which is involved in the regulation of various cellular processes, including protein degradation and cell motility.

properties

Product Name

3-ethoxy-N-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)benzamide

Molecular Formula

C16H21N3O2

Molecular Weight

287.36 g/mol

IUPAC Name

3-ethoxy-N-(1-ethyl-3,5-dimethylpyrazol-4-yl)benzamide

InChI

InChI=1S/C16H21N3O2/c1-5-19-12(4)15(11(3)18-19)17-16(20)13-8-7-9-14(10-13)21-6-2/h7-10H,5-6H2,1-4H3,(H,17,20)

InChI Key

JONOCQSBTACHAP-UHFFFAOYSA-N

SMILES

CCN1C(=C(C(=N1)C)NC(=O)C2=CC(=CC=C2)OCC)C

Canonical SMILES

CCN1C(=C(C(=N1)C)NC(=O)C2=CC(=CC=C2)OCC)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.